Cas no 69675-10-1 (4-(4-Fluorophenyl)-1,2,3,6-tetrahydro-1-methylpyridine)

4-(4-Fluorophenyl)-1,2,3,6-tetrahydro-1-methylpyridine structure
69675-10-1 structure
Product Name:4-(4-Fluorophenyl)-1,2,3,6-tetrahydro-1-methylpyridine
CAS No:69675-10-1
MF:C12H14FN
MW:191.244666576385
MDL:MFCD21363743
CID:1738796
PubChem ID:155325
Update Time:2025-04-21

4-(4-Fluorophenyl)-1,2,3,6-tetrahydro-1-methylpyridine Chemical and Physical Properties

Names and Identifiers

    • 4-(4-fluorophenyl)-1-methyl-1,2,3,6-tetrahydropyridine
    • pyridine, 4-(4-fluorophenyl)-1,2,3,6-tetrahydro-1-methyl-
    • 4-(4-fluorophenyl)-1-methyl-3,6-dihydro-2H-pyridine
    • Paroxetine EP IMpurity G
    • DS-016734
    • CS-0162979
    • O11071
    • AKOS027325258
    • 69675-10-1
    • Z195848556
    • SCHEMBL155267
    • UNII-T524SL5RR4
    • 4-(4-FLUOROPHENYL)-1,2,3,6-TETRAHYDRO-1-METHYLPYRIDINE
    • BDBM50374526
    • FYGWJEDFEJZMIC-UHFFFAOYSA-N
    • BCP27843
    • BS-17480
    • DTXSID10219969
    • T524SL5RR4
    • 1-METHYL-4-(4'-FLUOROPHENYL)-1,2,3,6-TETRAHYDROPYRIDINE
    • EN300-7509013
    • CHEMBL100179
    • Paroxetine Impurity G
    • CHEMBL539867
    • MFCD21363743
    • 4-(4-Fluorophenyl)-1,2,3,6-tetrahydro-1-methylpyridine
    • MDL: MFCD21363743
    • Inchi: 1S/C12H14FN/c1-14-8-6-11(7-9-14)10-2-4-12(13)5-3-10/h2-6H,7-9H2,1H3
    • InChI Key: FYGWJEDFEJZMIC-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C1=CCN(C)CC1

Computed Properties

  • Exact Mass: 191.11112
  • Monoisotopic Mass: 191.111027613g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • PSA: 3.24

4-(4-Fluorophenyl)-1,2,3,6-tetrahydro-1-methylpyridine Pricemore >>

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